Cas no 129700-41-0 (O-Methyl Atovaquone)

• Product Name: O-Methyl Atovaquone
• CAS No: 129700-41-0
• MF: C₂₃H₂₁ClO₃
• MW: 380.864045858383
• CID: 1060593
• Update Time: 2025-07-09

O-Methyl Atovaquone Chemical and Physical Properties

Names and Identifiers

• O-Methyl Atovaquone
• LHZIOFDLSVYSFT-KOMQPUFPSA-N
• CJ80ZA89HA
• O-Methyl atovaquone [USP]
• 2-[4-(4-chlorophenyl)cyclohexyl]-3-methoxynaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-(4-(4-chlorophenyl)cyclohexyl)-3-methoxy-, trans-
• 2-(trans-4-(4-Chlorophenyl)cyclohexyl)-3-methoxy-1,4-naphthalenedione
• trans-2-(4-(4-Chlorophenyl)cyclohexyl)-3-methoxy-1,4-naphthoquinone

• Inchi： 1S/C23H21ClO3/c1-27-23-20(21(25)18-4-2-3-5-19(18)22(23)26)16-8-6-14(7-9-16)15-10-12-17(24)13-11-15/h2-5,10-14,16H,6-9H2,1H3
• InChI Key： LHZIOFDLSVYSFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C2C(C3C=CC=CC=3C(C=2OC)=O)=O)CC1

Computed Properties

• Exact Mass: 380.1179222 g/mol
• Monoisotopic Mass: 380.1179222 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 43.4
• Molecular Weight: 380.9

Additional information on O-Methyl Atovaquone

Comprehensive Overview of O-Methyl Atovaquone (CAS No. 129700-41-0): Properties, Applications, and Research Insights

O-Methyl Atovaquone (CAS No. 129700-41-0) is a chemically modified derivative of Atovaquone, a well-known antiparasitic and antifungal agent. This compound has garnered significant attention in pharmaceutical and biomedical research due to its potential therapeutic applications. The methylation of the hydroxyl group in Atovaquone enhances its lipophilicity, which may improve bioavailability and metabolic stability. Researchers are actively exploring its efficacy in drug-resistant infections, a topic of high relevance given the global rise in antimicrobial resistance (AMR).

The structural uniqueness of O-Methyl Atovaquone lies in its naphthoquinone core, which is critical for its mechanism of action. Like its parent compound, it targets mitochondrial electron transport chains, disrupting energy production in pathogens. This mechanism is particularly relevant in the context of emerging tropical diseases, such as malaria and Babesiosis, where Atovaquone derivatives are being investigated as next-generation treatments. Recent studies have also highlighted its potential in combination therapies, addressing common search queries like "How does O-Methyl Atovaquone compare to other antiparasitics?"

From a synthetic chemistry perspective, O-Methyl Atovaquone is synthesized through selective O-methylation of Atovaquone using reagents like methyl iodide or dimethyl sulfate. Its purity and stability are crucial for preclinical studies, often analyzed via HPLC or LC-MS. The compound's logP value and solubility profile are frequently discussed in forums, as these properties directly impact its formulation feasibility—a key concern for drug developers.

In the era of personalized medicine, O-Methyl Atovaquone is being studied for its pharmacokinetic variability across patient populations. Searches like "Can O-Methyl Atovaquone cross the blood-brain barrier?" reflect growing interest in its CNS applications. Preliminary data suggest its potential in treating opportunistic infections in immunocompromised patients, aligning with trends in oncology-supportive care research.

Environmental and regulatory aspects of O-Methyl Atovaquone are also under scrutiny. As a pharmaceutical intermediate, its ecological impact during manufacturing is a hot topic, coinciding with increased searches for "green chemistry approaches for naphthoquinone derivatives." Regulatory agencies emphasize the need for robust impurity profiling, given its structural similarity to approved drugs.

Future directions for O-Methyl Atovaquone include nanoformulation studies to enhance delivery, answering queries like "How can nanotechnology improve Atovaquone analogs?" Its role in zoonotic disease prevention is another emerging focus, particularly with climate change expanding vector habitats. Collaborative efforts between academia and industry are vital to unlock its full potential while addressing real-world challenges in global health.